Cas no 140926-78-9 (1,4-Butanediamine, N,N'-bis(7-chloro-4-quinolinyl)-)

• Product Name: 1,4-Butanediamine, N,N'-bis(7-chloro-4-quinolinyl)-
• CAS No: 140926-78-9
• MF: C₂₂H₂₀Cl₂N₄
• MW: 411.32700252533
• MDL: MFCD31380129
• CID: 3727655
• PubChem ID: 129317961
• Update Time: 2025-05-24

1,4-Butanediamine, N,N'-bis(7-chloro-4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, N,N'-bis(7-chloro-4-quinolinyl)-
• N1,N2-bis(7-chloroquinolin-4-yl)butane-1,4-diamine
• N',N'-bis(7-chloroquinolin-4-yl)butane-1,4-diamine
• 1,4-Butanediamine, N1,N4-bis(7-chloro-4-quinolinyl)-
• AKOS032961349
• 140926-78-9
• N1,N1-bis(7-chloroquinolin-4-yl)butane-1,4-diamine

• MDL： MFCD31380129
• Inchi： 1S/C22H20Cl2N4/c23-15-3-5-17-19(7-11-27-21(17)13-15)25-9-1-2-10-26-20-8-12-28-22-14-16(24)4-6-18(20)22/h3-8,11-14H,1-2,9-10H2,(H,25,27)(H,26,28)
• InChI Key： VBZMFZHHLOVTDC-UHFFFAOYSA-N
• SMILES： C(NC1C2C(N=CC=1)=CC(Cl)=CC=2)CCCNC1C2C(N=CC=1)=CC(Cl)=CC=2

Computed Properties

• Exact Mass: 410.1065020Da
• Monoisotopic Mass: 410.1065020Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 1,4-Butanediamine, N,N'-bis(7-chloro-4-quinolinyl)-

Professional Introduction to Compound with CAS No. 140926-78-9 and Product Name: 1,4-Butanediamine, N,N'-bis(7-chloro-4-quinolinyl)

Compound with the CAS number 140926-78-9 and the product name 1,4-Butanediamine, N,N'-bis(7-chloro-4-quinolinyl) represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceuticals, materials science, and catalysis. The molecular structure of this compound integrates two key moieties: 1,4-butanediamine, a well-known diamine derivative, and N,N'-bis(7-chloro-4-quinolinyl), a quinoline-based moiety that introduces specific electronic and steric properties. This combination not only enhances the compound's versatility but also opens up new avenues for innovation.

The 1,4-butanediamine backbone provides a flexible and adaptable framework for further functionalization, making it an excellent candidate for designing complex molecular architectures. This diamine is widely recognized for its role in polymer chemistry, where it serves as a crosslinking agent and a building block for high-performance polymers. Its bifunctional nature allows for the creation of polymers with tailored properties, such as increased thermal stability and mechanical strength. In pharmaceutical applications, 1,4-butanediamine derivatives have been explored for their potential to act as chelating agents or as intermediates in the synthesis of therapeutic agents.

The N,N'-bis(7-chloro-4-quinolinyl) moiety introduces a different set of characteristics to the compound. Quinoline derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of chlorine atoms at the 7-position further enhances the reactivity and electronic properties of the quinoline ring. This modification can lead to improved binding affinity to biological targets and enhanced metabolic stability. Recent studies have shown that quinoline-based compounds exhibit significant promise in the development of novel anticancer agents due to their ability to interfere with critical cellular processes such as DNA replication and transcription.

One of the most compelling aspects of this compound is its potential application in drug discovery and development. The unique combination of 1,4-butanediamine and N,N'-bis(7-chloro-4-quinolinyl) provides a scaffold that can be modified to target various diseases. For instance, researchers have hypothesized that this compound could be engineered to inhibit specific enzymes involved in cancer progression or to modulate immune responses in autoimmune diseases. The versatility of the diamine backbone allows for easy incorporation of additional functional groups, enabling fine-tuning of the compound's biological activity.

Recent advancements in computational chemistry have further enhanced the design and optimization of this type of compound. Molecular modeling techniques can predict how different structural modifications will affect the compound's properties, allowing researchers to design molecules with desired characteristics more efficiently. These computational tools have been instrumental in identifying promising candidates for experimental validation. For example, virtual screening methods have been used to identify derivatives of this compound that exhibit enhanced binding affinity to specific protein targets.

The synthesis of 1,4-Butanediamine, N,N'-bis(7-chloro-4-quinolinyl) presents both challenges and opportunities. The synthesis involves multiple steps, including the introduction of chlorine atoms into the quinoline ring and the subsequent coupling with 1,4-butanediamine. Each step must be carefully controlled to ensure high yield and purity. Advances in synthetic methodologies have made it possible to achieve these objectives more efficiently than ever before. For instance, transition metal-catalyzed reactions have been employed to facilitate the coupling steps between different molecular fragments.

In conclusion, compound with CAS No. 140926-78-9 and product name 1,4-Butanediamine, N,N'-bis(7-chloro-4-quinolinyl) represents a significant milestone in chemical research. Its unique structure and versatile applications make it a valuable tool for developing new pharmaceuticals and materials. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further. The integration of computational chemistry with traditional synthetic methods has opened up new possibilities for designing molecules with tailored properties. This interdisciplinary approach is essential for advancing our understanding of complex chemical systems and developing innovative solutions to global challenges.